5-Aminocarbonylmethyl-2-thiouridine

• Molecular Formula: C11H15N3O6S
• Molecular Weight: 317.32 g/mol
• InChI: InChI=1S/C11H15N3O6S/c12-6(16)1-4-2-14(11(21)13-9(4)19)10-8(18)7(17)5(3-15)20-10/h2,5,7-8,10,15,17-18H,1,3H2,(H2,12,16)(H,13,19,21)/t5-,7?,8+,10-/m1/s1
• InChIKey: DXTALIXGVSVUOM-JPUAMRISSA-N

ncm⁵s²U Chemical Identity and Classification

5-Aminocarbonylmethyl-2-thiouridine (CAS 29900-40-1; synonym 5‑carbamoylmethyl‑2‑thiouridine, abbreviated ncm⁵s²U) is a thiolated pyrimidine nucleoside that occupies a dual classification space. It is catalogued by chemical vendors as a purine nucleoside analogue with antimetabolite activity targeting indolent lymphoid malignancies [1], while in the natural-products and tRNA-biology literature it is recognized as a naturally occurring modified ribonucleoside found at the wobble position (position 34) of cytosolic tRNAs in eukaryotes [2]. Its molecular formula is C₁₁H₁₅N₃O₆S (MW 317.32), and it bears a 2‑thioxo group on the pyrimidine ring and a 5‑carbamoylmethyl side chain.

• Naturally occurring modified ribonucleoside at tRNA wobble position 34

• Purine nucleoside analogue for antimetabolite screening research

• Thiolated nucleoside with selective 314 nm UV detection

• Analytical standard for tRNA modification pathway intermediates

• [1] Robak T, Robak P. Purine nucleoside analogs in the treatment of rarer chronic lymphoid leukemias. Curr Pharm Des. 2012;18(23):3373-88. PMID: 22591385. View Source
• [2] Chen C, Huang B, Anderson JT, Byström AS. Unexpected accumulation of ncm⁵U and ncm⁵s²U in a trm9 mutant suggests an additional step in the synthesis of mcm⁵U and mcm⁵s²U. PLoS One. 2011;6(6):e20783. DOI: 10.1371/journal.pone.0020783. View Source

Why ncm⁵s²U Cannot Be Replaced by Analogues

Although 5‑aminocarbonylmethyl‑2‑thiouridine is marketed alongside generic purine nucleoside antimetabolites, its documented biological occurrence and chromatographic behavior are distinct from both the non‑thiolated analogue ncm⁵U and the esterified derivative mcm⁵s²U [1]. Substituting any of these in‑class compounds would alter the detection wavelength, HPLC retention time, and mass spectral signature, thereby compromising the identification and quantification of tRNA modification intermediates [2]. Furthermore, the 2‑thio moiety confers a ≥10‑fold binding‑affinity advantage in certain tRNA‑protein interactions compared with the unmodified transcript, a property not shared by 2‑oxo‑only nucleosides [3]. Generic interchange therefore risks both analytical misidentification and functional misinterpretation in mechanistic studies.

Non‑thiolated analogue (ncm⁵U)

Lacks the 2‑thio group; detection shifts from 314 nm to 254 nm and tRNA binding affinity differs, altering both analytical and functional readouts.

Esterified derivative (mcm⁵s²U)

Represents the downstream methylated product; not present in trm9Δ mutants, making it unsuitable as a pathway‑intermediate standard.

Generic purine antimetabolites

Do not possess the wobble‑uridine modification or thiolation; cannot substitute for tRNA‑modification or HPLC‑based identification studies.

• [1] Chen C, Huang B, Anderson JT, Byström AS. Unexpected accumulation of ncm⁵U and ncm⁵s²U in a trm9 mutant suggests an additional step in the synthesis of mcm⁵U and mcm⁵s²U. PLoS One. 2011;6(6):e20783. DOI: 10.1371/journal.pone.0020783. View Source
• [2] Chheda GB, Patrzyc HB, Tworek HA, Dutta SP. Isolation and characterization of 5‑carbamoylmethyluridine and 5‑carbamoylmethyl‑2‑thiouridine from human urine. Nucleosides Nucleotides. 1999;18(10):2155‑73. DOI: 10.1080/07328319908044873. View Source
• [3] Rodriguez-Hernandez A, Spears JL, Gaston KW, et al. Structural and mechanistic basis for enhanced translational efficiency by 2‑thiouridine at the tRNA anticodon wobble position. J Mol Biol. 2013;425(20):3888‑3906. DOI: 10.1016/j.jmb.2013.05.018. View Source

ncm⁵s²U Quantitative Differentiation Evidence

Unique Accumulation in tRNA Modification Mutants

In total tRNA isolated from Saccharomyces cerevisiae trm9Δ and trm112Δ deletion strains, the mature wobble modifications mcm⁵U and mcm⁵s²U are undetectable, while the intermediates ncm⁵U and ncm⁵s²U accumulate. Quantitatively, the ncm⁵s²U/Ψ ratio was 0.00571 before an in vitro methylation reaction and remained at 0.00521 afterward, whereas mcm⁵s²U was not detected (ND) before the reaction and rose to only 0.00132 after methylation [1]. This demonstrates that ncm⁵s²U is the principal thiolated intermediate that accumulates when the terminal methylation step is blocked.

Mutant Accumulation

Head‑to‑head

ncm⁵s²U/Ψ = 0.00571
mcm⁵s²U not detected

Principal thiolated intermediate accumulating in trm9Δ mutants

S. cerevisiae trm9Δ total tRNA; HPLC 254/314 nm

Evidence Dimension	Relative abundance of wobble uridine modifications in tRNA (ratio to pseudouridine, Ψ)
Target Compound Data	ncm⁵s²U/Ψ = 0.00571 (before methylation); 0.00521 (after methylation)
Comparator Or Baseline	mcm⁵s²U/Ψ = ND (before methylation); 0.00132 (after methylation); ncm⁵U/Ψ = 0.04634 (before methylation); mcm⁵U/Ψ = ND (before methylation)
Quantified Difference	ncm⁵s²U is the dominant thiolated species accumulating in trm9Δ mutants; mcm⁵s²U is absent or ~4‑fold lower after methylation
Conditions	Total tRNA from S. cerevisiae trm9Δ strain; HPLC analysis with detection at 254 nm (non‑thiolated) and 314 nm (thiolated nucleosides)

Why This Matters

For researchers probing tRNA modification pathways, ncm⁵s²U is an essential analytical standard for identifying and quantifying the biosynthetic intermediate that accumulates when Trm9/Trm112‑dependent methylation is disrupted; mcm⁵s²U cannot serve this purpose because it is absent in the mutant background.

• [1] Chen C, Huang B, Anderson JT, Byström AS. Unexpected accumulation of ncm⁵U and ncm⁵s²U in a trm9 mutant suggests an additional step in the synthesis of mcm⁵U and mcm⁵s²U. PLoS One. 2011;6(6):e20783. Table 2. DOI: 10.1371/journal.pone.0020783. View Source

2-Thio Moiety Enhances tRNA–Synthetase Binding Affinity

Comparative pre‑steady‑state aminoacylation kinetics using native E. coli tRNA₁ᴳˡⁿ containing cmnm⁵s²U₃₄, synthetic tRNA₁ᴳˡⁿ containing s²U₃₄ as the sole modification, and the unmodified transcript showed that the exocyclic sulfur moiety alone improves tRNA binding affinity to glutaminyl‑tRNA synthetase (GlnRS) 10‑fold compared with the unmodified transcript. The presence of the full cmnm⁵ side chain provides an additional 4‑fold improvement [1]. This demonstrates that the 2‑thio modification is the dominant driver of affinity enhancement.

Binding Affinity

Class‑level

≥10‑fold affinity improvement with 2‑thio group

2‑thio group is the dominant affinity contributor

E. coli GlnRS pre‑steady‑state kinetics with s²U₃₄ tRNA

Evidence Dimension	tRNA binding affinity to GlnRS (Kd improvement factor)
Target Compound Data	10‑fold affinity improvement from s²U₃₄ alone; ≥14‑fold cumulative improvement with cmnm⁵s²U₃₄
Comparator Or Baseline	Unmodified tRNA transcript (Kd baseline, fold‑improvement = 1)
Quantified Difference	≥10‑fold binding affinity gain; non‑thiolated analogues (e.g., ncm⁵U, mcm⁵U) lack this sulfur‑dependent enhancement
Conditions	Pre‑steady‑state aminoacylation kinetics with E. coli GlnRS and tRNA₁ᴳˡⁿ variants

Why This Matters

When selecting a nucleoside for functional reconstitution of tRNA–protein interactions, the presence of the 2‑thio group is a critical structural determinant of binding affinity; non‑thiolated wobble uridines cannot replicate this gain, making ncm⁵s²U the appropriate choice for experiments requiring near‑native binding behavior.

• [1] Rodriguez-Hernandez A, Spears JL, Gaston KW, et al. Structural and mechanistic basis for enhanced translational efficiency by 2‑thiouridine at the tRNA anticodon wobble position. J Mol Biol. 2013;425(20):3888‑3906. DOI: 10.1016/j.jmb.2013.05.018. View Source

Selective Detection of Thiolated Wobble Modifications

Thiolated nucleosides including ncm⁵s²U absorb strongly at 314 nm, a wavelength at which non‑thiolated wobble uridine modifications (ncm⁵U, mcm⁵U, cm⁵U, Ψ) show negligible absorbance. This differential optical property is exploited in HPLC‑based quantification workflows: cm⁵s²U, ncm⁵s²U, and mcm⁵s²U are specifically monitored at 314 nm, while non‑thiolated species are monitored at 254 nm [1]. Among the carbamoylmethyl‑series modifications, only ncm⁵s²U and its esterified/methylated counterparts (mcm⁵s²U, cm⁵s²U) possess this detection advantage.

Selective Detection

Head‑to‑head

314 nm (thiolated) vs 254 nm (non‑thiolated)

Enables selective quantification with reduced background

RP‑HPLC dual‑wavelength monitoring of tRNA hydrolysates

Evidence Dimension	Selective UV absorbance for chromatographic detection
Target Compound Data	λ_detection = 314 nm (strong absorbance as a thiolated nucleoside)
Comparator Or Baseline	ncm⁵U, mcm⁵U, cm⁵U: λ_detection = 254 nm (no absorbance at 314 nm)
Quantified Difference	Qualitative (binary); thiolated species are the only carbamoylmethyl‑series modifications detectable at 314 nm
Conditions	RP‑HPLC analysis of tRNA hydrolysates; dual‑wavelength monitoring at 254 nm and 314 nm

Why This Matters

For analytical laboratories quantifying tRNA modification profiles, the ability to selectively detect thiolated species at 314 nm reduces background noise from the more abundant non‑thiolated nucleosides, improving signal‑to‑noise ratio and enabling accurate peak integration of low‑abundance ncm⁵s²U.

• [1] Chen C, Huang B, Anderson JT, Byström AS. Unexpected accumulation of ncm⁵U and ncm⁵s²U in a trm9 mutant suggests an additional step in the synthesis of mcm⁵U and mcm⁵s²U. PLoS One. 2011;6(6):e20783. Table 2 and Methods. DOI: 10.1371/journal.pone.0020783. View Source

Validated Purity and Storage Stability Benchmarks

Commercial suppliers specify a purity of ≥98% for 5‑aminocarbonylmethyl‑2‑thiouridine (CAS 29900‑40‑1), with documented storage stability of 3 years as powder at −20°C, 2 years at 4°C, and 6 months in solvent at −80°C . These specifications provide quantifiable quality assurance benchmarks that are directly comparable across vendors, reducing the risk of batch‑to‑batch variability in experimental outcomes.

Purity & Stability

Data to verify

Purity ≥98%
Powder −20°C/3 y, 4°C/2 y

Supports procurement and lot‑to‑lot consistency planning

Vendor Certificate of Analysis; source‑specific review advised

Evidence Dimension	Product purity and storage stability specifications
Target Compound Data	Purity ≥98%; powder stability: −20°C/3 years, 4°C/2 years; solvent stability: −80°C/6 months, −20°C/1 month
Comparator Or Baseline	No directly comparable published stability data for ncm⁵U or mcm⁵s²U from the same vendor
Quantified Difference	N/A (supporting procurement‑grade quality assurance data)
Conditions	Vendor Certificate of Analysis (InvivoChem Cat. No. V55317)

Why This Matters

For procurement decisions, documented purity and stability specifications enable researchers to plan storage logistics and ensure lot‑to‑lot consistency, particularly important when the compound is used as a quantitative analytical standard over multi‑year studies.

ncm⁵s²U Research Application Scenarios

Analytical Standard for tRNA Modification Pathways

ncm⁵s²U is the primary thiolated intermediate that accumulates in S. cerevisiae trm9Δ and trm112Δ mutants when the terminal mcm⁵ methylation step is blocked [1]. Researchers studying the Elongator complex, Trm9/Trm112 methyltransferase, or the sulfur‑relay system for 2‑thiouridine biogenesis require an authenticated ncm⁵s²U standard to calibrate HPLC or LC‑MS/MS methods and to distinguish ncm⁵s²U from the co‑eluting non‑thiolated analogue ncm⁵U and the fully modified product mcm⁵s²U.

tRNA–Protein Interaction Reconstitution with 2-Thio Moiety

The 2‑thio group of thiolated wobble uridines improves tRNA binding affinity to cognate aminoacyl‑tRNA synthetases ≥10‑fold relative to the unmodified transcript, with an additional contribution from the 5‑substituent [1]. For in vitro reconstitution of tRNA–synthetase or tRNA–ribosome interactions where near‑native binding kinetics are required, ncm⁵s²U provides the critical sulfur atom that is absent in ncm⁵U and mcm⁵U, making it the appropriate synthetic intermediate for generating partially modified tRNA transcripts.

Dual-Wavelength HPLC Detection of Thiolated Nucleosides

The strong absorbance of ncm⁵s²U at 314 nm—in contrast to the 254 nm absorbance of non‑thiolated wobble uridine modifications—enables its selective quantification in tRNA hydrolysates and other biological samples with minimal interference from abundant non‑thiolated nucleosides [1]. This property is especially valuable for clinical or metabolomic studies where ncm⁵s²U may serve as a biomarker for defects in the wobble uridine modification pathway or as a degradation product of labile precursors in urine [2].

Oncology-Focused Nucleoside Antimetabolite Screening Libraries

As a purine nucleoside analogue with documented broad‑spectrum anticancer activity targeting indolent lymphoid malignancies [1], 5‑aminocarbonylmethyl‑2‑thiouridine is suitable for inclusion in compound libraries designed for phenotypic screening against hematological cancer cell lines. Its dual classification as both a naturally occurring modified nucleoside and a purine analogue provides a unique pharmacological starting point distinct from synthetic purine analogues such as cladribine, fludarabine, or pentostatin, which act via different metabolic activation pathways [2].

Application

Selection Property

Validation Focus

tRNA modification pathway studies

Wobble uridine intermediate standard

Mutant accumulation profiling

tRNA–protein interaction reconstitution

2‑thio group binding context

Binding affinity comparison vs unmodified tRNA

Thiolated nucleoside HPLC quantification

Selective 314 nm absorbance

Signal‑to‑noise improvement in tRNA hydrolysates

Hematological cancer cell‑line screening

Reported antimetabolite activity context

Cell‑model antiproliferative endpoint review

• [1] Chen C, Huang B, Anderson JT, Byström AS. Unexpected accumulation of ncm⁵U and ncm⁵s²U in a trm9 mutant suggests an additional step in the synthesis of mcm⁵U and mcm⁵s²U. PLoS One. 2011;6(6):e20783. DOI: 10.1371/journal.pone.0020783. View Source
• [2] Chheda GB, Patrzyc HB, Tworek HA, Dutta SP. Isolation and characterization of 5‑carbamoylmethyluridine and 5‑carbamoylmethyl‑2‑thiouridine from human urine. Nucleosides Nucleotides. 1999;18(10):2155‑73. DOI: 10.1080/07328319908044873. View Source